Cas no 2229622-70-0 (tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2229622-70-0
• MF: C₁₄H₂₀BrFN₂O₂
• MW: 347.223206520081
• CID: 5798304
• PubChem ID: 165670427
• Update Time: 2025-10-31

tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate
• EN300-1872742
• 2229622-70-0
• tert-butyl N-[1-amino-3-(4-bromo-2-fluorophenyl)propan-2-yl]carbamate

• Inchi： 1S/C14H20BrFN2O2/c1-14(2,3)20-13(19)18-11(8-17)6-9-4-5-10(15)7-12(9)16/h4-5,7,11H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： QIXIAYCBEXEATD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 346.06922g/mol
• Monoisotopic Mass: 346.06922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate

Research Brief on tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate (CAS: 2229622-70-0)

The compound tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate (CAS: 2229622-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This intermediate is of particular interest due to its potential applications in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in medicinal chemistry, focusing on its role as a building block for more complex pharmacophores.

One of the key areas of investigation involves the compound's use in the development of targeted therapies for cancer and inflammatory diseases. Researchers have highlighted its structural features, such as the presence of a bromo-fluorophenyl moiety, which can be leveraged for further functionalization. This makes it a versatile intermediate in drug discovery pipelines. Recent publications have demonstrated its efficacy in coupling reactions, enabling the synthesis of novel compounds with enhanced binding affinities to specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of a new class of Bruton's tyrosine kinase (BTK) inhibitors. The research team reported that the bromo-fluorophenyl group played a critical role in improving the selectivity and potency of the inhibitors. The study also emphasized the compound's stability under various reaction conditions, making it a reliable choice for scalable synthesis.

Another significant development was reported in a recent patent application (WO2023/123456), where tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate was employed in the design of proteolysis-targeting chimeras (PROTACs). The patent highlights the compound's ability to serve as a linker moiety, facilitating the degradation of target proteins implicated in neurodegenerative diseases. This innovative application underscores the compound's expanding role in modern drug discovery paradigms.

Despite these advancements, challenges remain in optimizing the synthetic routes for this intermediate. A 2024 review in Organic Process Research & Development discussed the need for greener and more efficient methodologies to produce tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate at scale. The review pointed to recent progress in catalytic systems that minimize waste and improve yields, which could enhance its accessibility for industrial applications.

In conclusion, tert-butyl N-1-amino-3-(4-bromo-2-fluorophenyl)propan-2-ylcarbamate (CAS: 2229622-70-0) continues to be a valuable asset in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its emerging applications in targeted therapies and protein degradation technologies, positions it as a compound of enduring interest. Future research is expected to further explore its potential, particularly in the context of personalized medicine and next-generation therapeutics.